Cas no 2039-47-6 (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid)

2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid is a substituted benzopyran derivative with a carboxylic acid functional group at the 6-position. Its rigid bicyclic structure, featuring a 2,2-dimethyl dihydrofuran ring fused to a benzene core, provides stability and influences its reactivity. The carboxylic acid moiety allows for further derivatization, making it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The electron-rich aromatic system and steric hindrance from the dimethyl group can enhance selectivity in reactions. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, offering a balance of lipophilicity and structural diversity.
2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid structure
2039-47-6 structure
Product Name:2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid
CAS No:2039-47-6
MF:C12H14O3
MW:206.237763881683
CID:1393634
PubChem ID:222064
Update Time:2025-06-13

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3,4-dihydrochromene-6-carboxylic Acid
    • 2,2-dimethylchromane-6-carboxylic acid
    • 2,2-dimethylchroman-6-carboxylic acid
    • SureCN3880185
    • 2,2-dimethyl-3,4-dihydro-2h-chromene-6-carboxylic acid
    • 2,2-Dimethyl-chroman-6-carbonsaeure
    • AR-1D1481
    • AC1Q5USP
    • CTK1A5252
    • 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid
    • 2,2-dimethyl-6-carboxychroman
    • 2,2-dimethyl-chroman-6-carboxylic acid
    • NSC7291
    • AC1L5B8Q
    • CHEMBL61004
    • NSC106255
    • SYYIRKGALNGKTB-UHFFFAOYSA-N
    • CAA03947
    • 2,2-dimethyl-6-chromancarboxylic acid
    • AKOS004115373
    • Z1508916976
    • NSC-106255
    • EN300-1843126
    • 2039-47-6
    • DTXSID00278429
    • NSC-7291
    • 2H-1-Benzopyran-6-carboxylic acid, 3,4-dihydro-2,2-dimethyl-
    • SCHEMBL3880185
    • DB-302127
    • Inchi: 1S/C12H14O3/c1-12(2)6-5-8-7-9(11(13)14)3-4-10(8)15-12/h3-4,7H,5-6H2,1-2H3,(H,13,14)
    • InChI Key: SYYIRKGALNGKTB-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(=O)O)=CC=2CCC1(C)C

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
  • LogP: 2.48840

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid Pricemore >>

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Additional information on 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid

Recent Advances in the Study of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid (CAS: 2039-47-6)

The compound 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid (CAS: 2039-47-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, belonging to the chromane carboxylic acid family, exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key breakthroughs in the synthesis of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid involves the optimization of catalytic processes to enhance yield and purity. Researchers have reported a novel catalytic system using palladium-based catalysts under mild conditions, achieving yields exceeding 85%. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid exhibits potent anti-inflammatory and antioxidant activities. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant properties were attributed to the scavenging of reactive oxygen species (ROS), which play a role in oxidative stress-related pathologies.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of rheumatoid arthritis treated with 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid showed significant reduction in joint inflammation and tissue damage. These findings highlight its potential as a lead compound for developing novel anti-arthritic drugs.

Structural modifications of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid have also been explored to enhance its bioavailability and target specificity. Researchers have synthesized derivatives with improved pharmacokinetic profiles, including enhanced solubility and metabolic stability. These derivatives are currently under evaluation for their efficacy in various disease models.

In conclusion, 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid (CAS: 2039-47-6) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical applications. The compound's dual anti-inflammatory and antioxidant activities position it as a promising candidate for addressing unmet medical needs in chronic inflammatory and oxidative stress-related diseases.

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